Cas no 2490344-56-2 ((1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride)

(1S)-1-(3,3-Difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride is a chiral amine derivative featuring a difluorocyclobutyl scaffold and geminal difluoro substitution on the ethanamine moiety. This compound is of interest in medicinal chemistry due to its unique fluorination pattern, which can enhance metabolic stability and influence physicochemical properties such as lipophilicity and bioavailability. The stereospecific (1S) configuration ensures precise interaction with biological targets, making it valuable for asymmetric synthesis and drug development. The hydrochloride salt form improves solubility and handling characteristics. Its structural features suggest potential utility as a building block for pharmaceuticals, particularly in the design of enzyme inhibitors or receptor modulators where fluorine incorporation is strategically advantageous.

(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride structure

2490344-56-2 structure

Product Name:(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride

CAS No:2490344-56-2

MF:C₆H₁₀ClF₄N

MW:207.596914768219

MDL:MFCD32852579

CID:5670389

PubChem ID:155822028

Update Time:2025-10-29

(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride
- (1S)-1-(3,3-Difluorocyclobutyl)-2,2-difluoroethanamine;hydrochloride
- 2490344-56-2
- EN300-27108608
- MDL： MFCD32852579
- Inchi： 1S/C6H9F4N.ClH/c7-5(8)4(11)3-1-6(9,10)2-3;/h3-5H,1-2,11H2;1H/t4-;/m0./s1
- InChI Key： YWEWZGPDQNKAGA-WCCKRBBISA-N
- SMILES： Cl.FC1(CC([C@@H](C(F)F)N)C1)F

Computed Properties

Exact Mass: 207.0437897g/mol
Monoisotopic Mass: 207.0437897g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride Pricemore >>

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Enamine	EN300-27108608-0.05g	(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride	2490344-56-2	95.0%	0.05g	$344.0	2025-03-20
Enamine	EN300-27108608-0.1g	(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride	2490344-56-2	95.0%	0.1g	$515.0	2025-03-20
Enamine	EN300-27108608-0.25g	(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride	2490344-56-2	95.0%	0.25g	$735.0	2025-03-20
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Enamine	EN300-27108608-1.0g	(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride	2490344-56-2	95.0%	1.0g	$1485.0	2025-03-20
Enamine	EN300-27108608-2.5g	(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride	2490344-56-2	95.0%	2.5g	$2912.0	2025-03-20
Enamine	EN300-27108608-5.0g	(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride	2490344-56-2	95.0%	5.0g	$4309.0	2025-03-20
Enamine	EN300-27108608-10.0g	(1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-amine hydrochloride	2490344-56-2	95.0%	10.0g	$6390.0	2025-03-20
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